![molecular formula C14H17NO4 B6605954 rac-tert-butyl (1R,2R)-2-(4-nitrophenyl)cyclopropane-1-carboxylate, trans CAS No. 2343964-34-9](/img/structure/B6605954.png)
rac-tert-butyl (1R,2R)-2-(4-nitrophenyl)cyclopropane-1-carboxylate, trans
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Rac-tert-butyl (1R,2R)-2-(4-nitrophenyl)cyclopropane-1-carboxylate, trans (RtB-4NPCC) is a synthetic organic compound with a wide range of applications in scientific research and laboratory experiments. RtB-4NPCC is a cyclopropane derivative with a nitro group attached to the phenyl ring, and is known to exhibit a variety of biochemical and physiological effects.
Mechanism of Action
RtB-4NPCC is known to undergo a variety of reactions, including cyclopropane ring opening, nitro group reduction, and decarboxylation. The cyclopropane ring opening is initiated by the abstraction of a proton by a base, resulting in the formation of an alkoxide intermediate. This intermediate then undergoes a 1,2-shift, resulting in the formation of a nitroalkene. The nitroalkene can then undergo a variety of reactions, such as reduction, decarboxylation, and further cyclization.
Biochemical and Physiological Effects
RtB-4NPCC has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition has been shown to result in an increase in acetylcholine levels, which can lead to a variety of physiological effects, such as increased alertness, improved memory, and enhanced cognitive performance. In addition, RtB-4NPCC has been shown to have antimicrobial activity against a variety of bacteria, including Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa.
Advantages and Limitations for Lab Experiments
RtB-4NPCC has several advantages for laboratory experiments. It is relatively easy to synthesize, and its reactivity allows for the synthesis of a variety of compounds. In addition, it is relatively stable and can be stored for long periods of time without significant degradation. However, RtB-4NPCC is known to be toxic and should be handled with care. It is also volatile and can easily vaporize, making it difficult to use in certain experiments.
Future Directions
RtB-4NPCC has a wide range of potential applications in scientific research and laboratory experiments. Future research could focus on the synthesis of more complex derivatives of RtB-4NPCC, such as nitroalkenes and nitrocycloalkanes. In addition, further studies could be conducted to investigate the biochemical and physiological effects of RtB-4NPCC, as well as its potential therapeutic applications. Finally, research could also be conducted to investigate the potential toxicity of RtB-4NPCC and to develop methods to reduce its volatility.
Synthesis Methods
RtB-4NPCC can be synthesized through a series of reactions. The first step is the nitration of 4-nitrobenzaldehyde to form 4-nitrobenzoic acid. This is followed by the formation of the cyclopropane ring by reacting the 4-nitrobenzoic acid with ethyl diazoacetate. Finally, the cyclopropane ring is converted to the desired RtB-4NPCC by reacting with potassium tert-butoxide.
Scientific Research Applications
RtB-4NPCC has been used as a model compound to study the mechanism of cyclopropane ring opening reactions. It has also been used as a tool for studying the reactivity of nitro compounds and their derivatives. In addition, RtB-4NPCC has been used in the synthesis of other organic compounds, such as 2-nitro-1-phenylcyclopropanes and 3-nitro-1-phenylcyclopropanes.
Properties
IUPAC Name |
tert-butyl (1R,2R)-2-(4-nitrophenyl)cyclopropane-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO4/c1-14(2,3)19-13(16)12-8-11(12)9-4-6-10(7-5-9)15(17)18/h4-7,11-12H,8H2,1-3H3/t11-,12+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBNCFMKGZPXPDR-NWDGAFQWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1CC1C2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)[C@@H]1C[C@H]1C2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO4 |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.29 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.